Journal Name:International Journal of Adhesion and Adhesives
Journal ISSN:0143-7496
IF:3.848
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/30430/description#description
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:215
Publishing Cycle:Bimonthly
OA or Not:Not
A Supramolecular Nanovehicle Featuring a pH/Enzyme Co-Response for Targeted Delivery of the Antitumor Compound
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-03 , DOI: 10.1002/cplu.202300069
Supramolecular nanocarriers entitled TSCD/MCC NPs have been designed and prepared based on the electrostatic interaction between heptakis-substituted thiosulfate-β-cyclodextrins (TSCD) and myristoyl choline chloride (MCC). TSCD/MCC NPs featuring pH/AChE co-response properties are employed to load, deliver, and release the antitumor compound Triptolide (TPL).
Detail
Monitoring Conformation and Protonation States of Glutathione by Raman Optical Activity and Molecular Dynamics
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-06-07 , DOI: 10.1002/cplu.202300219
An analysis of Raman and Raman optical activity (ROA) spectra of glutathione based on computational modeling revealed that this peptide is flexible, but its conformation profile does not change significantly across a wide pH range. The adopted methodology could be appropriate for further structural studies of similar biomolecular systems.
Detail
Nanoscale Surface Functionalization Based on Heterogeneous Self-Assembled Monolayers for Molecular-Scale Electronics
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-23 , DOI: 10.1002/cplu.202300131
Research progress in the utilization of mixed self-assembled monolayers (mixed SAMs) in molecular-scale electronic devices is discussed in this Review article. It provides a comprehensive summary of the preparation and characterization techniques of mixed SAMs, their structure modulation, and applications in molecular electronics. The review emphasizes the capability of mixed SAMs to tune intermolecular interactions and optimize charge transport, while also discussing the challenges and future prospects for this technique.
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Low-symmetry Macrocycles and Cages for Carbohydrate Recognition.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-07-03 , DOI: 10.1002/cplu.202300291
The recognition of carbohydrate plays a key role in numerous biological processes. Thus, artificial receptors have been synthesized to mimic these biological systems. To date, most of the receptors reported for carbohydrate complexation present highly symmetrical cavities, probably because their syntheses require less synthetic efforts and are easier to achieve and control. However, carbohydrates display complex, asymmetrical structures suggesting that hosts with low symmetry might be more adapted to recognize these guests. Here, we described the strategies that have been used to complex carbohydrates with macrocycles and cages presenting low symmetry and the potential of this approach. Self-assembled cages are first described, then covalent macrocycles and cages are presented and for each example the binding properties of low-symmetry systems are compared to those of their higher-symmetry counterparts.
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Homogeneous Gold Catalysis for Regioselective Carbocyclization of Alkynyl Precursors
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-06-07 , DOI: 10.1002/cplu.202300202
Intramolecular cyclization of alkynes possessing endogenous carbon nucleophiles by homogeneous gold catalysis with emphasis on exo- vs endo- regioselectivity was overviewed. Perspective of regiochemical parameters contributing for such selectivity for individual reactions was discussed. Application of regioselective carbocyclization in natural product synthesis and π-functional materials is highlighted in selective cases.
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An Asymmetric Perylene Diimide Dimer Acceptor for High Performance Organic Solar Cells
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-04-30 , DOI: 10.1002/cplu.202300108
The vinylene-bridged helical PDI dimer (PDI2) unit is introduced to construct perylene diimide-based non-fullerene acceptors. Moreover, symmetry breaking provides an effective way to optimize the photovoltaic performances of PDI2 based OSCs.
Detail
Anti-Tumoural [NHC(thiolato)] Gold(I) Complexes Derived from HIF-1α Inhibitor AC1-004 Target the Mitochondrial Redox System and Show Antiangiogenic Effects in vivo
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-10 , DOI: 10.1002/cplu.202300167
NHC-Au(I)-thiolato complexes, as analogues of the potent HIF-1α inhibitor AC1-004, showed enhanced anti-angiogenic effects and low micromolecular IC50 values in cytotoxicity tests against human cancer cell lines, depending on their residues R1 and R2. Their pleiotropic mode of action was investigated.
Detail
An Indium Synthetic Etioporphyrin for Organic Electronics: Aggregation and Photoconductivity in Thin Films
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-02 , DOI: 10.1002/cplu.202300141
InCl-EtioP-I was synthesized and comprehensively characterized both analytically and theoretically. Thin films of InCl-EtioP−I were obtained by thermal evaporation in vacuum and their photoelectrical parameters were estimated. A very high photo-to-dark current ratio of ∼106 was detected in simple single-layer devices. Single crystal X-ray analysis reveals a unique molecule packing resulting in a 2D double layered structure.
Detail
Do Phenyl Substituents Affect the Properties of Azobenzocrown Derivatives?
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-19 , DOI: 10.1002/cplu.202300175
New products of photo- and thermal rearrangements of 19-membered azoxybenzocrown with two phenyl substituents in benzene rings are characterized. The structures of new hydroxyazobenzocrowns and also the atypical product of rearrangements was confirmed by X-ray diffraction analysis in the solid state. Tautomeric equilibrium of hydroxyazobenzocrowns was investigated. The rearrangement course and properties were compared with the previously obtained 19-membered analogs.
Detail
Shape Selectivity in the Gold-Catalyzed Hydration of Alkynes Using a Cavity-Shaped Phosphine
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-06-12 , DOI: 10.1002/cplu.202300231
A cavity-shaped gold(I) complex shows confinement-induced size-exclusion selectivity in the gold-catalysed hydration of alkynes towards terminal functionalities thanks to a well-defined pocket as catalytic active site.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 ENGINEERING, CHEMICAL 工程:化工3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.50 78 Science Citation Index Expanded Not
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